N-(2-cyanophenyl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide
Description
“N-(2-cyanophenyl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide” is a complex organic compound that contains several functional groups, including a cyanophenyl group, an imidazole ring, and a pyridazine ring . These functional groups suggest that the compound may have interesting chemical and biological properties.
Scientific Research Applications
Synthesis and Characterization
Recent studies have focused on the synthesis and characterization of derivatives related to N-(2-cyanophenyl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide. For instance, research has been conducted on the synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives, showcasing methods for creating compounds with similar backbones and potential biological activities (Hassan et al., 2014). These studies contribute to the understanding of how structural variations can influence the properties and potential applications of such compounds.
Cytotoxicity and Antimicrobial Activities
The cytotoxicity and antimicrobial activities of compounds related to N-(2-cyanophenyl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide have been a significant area of research. For example, the cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells has been evaluated for certain derivatives, providing insights into their potential as anticancer agents. Additionally, antimicrobial studies have revealed promising activities against various pathogens, indicating the potential for these compounds in developing new antimicrobial agents (Gouda et al., 2010).
Metabolic Studies
Metabolic studies have also been conducted to understand how structural modifications can impact the metabolic stability and profile of compounds within this chemical class. Such research is crucial for designing compounds with improved pharmacokinetic properties, enhancing their potential therapeutic applications (Linton et al., 2011).
Heterocyclic Synthesis
The role of N-(2-cyanophenyl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide and its derivatives in heterocyclic synthesis has been explored, with studies detailing the creation of novel nitrogenous structures. These investigations contribute to the broader field of organic chemistry by providing new routes for synthesizing complex heterocyclic compounds, which are of interest for pharmaceutical development and material science (Chumachenko et al., 2013).
properties
IUPAC Name |
N-(2-cyanophenyl)-6-imidazol-1-ylpyridazine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N6O/c16-9-11-3-1-2-4-12(11)18-15(22)13-5-6-14(20-19-13)21-8-7-17-10-21/h1-8,10H,(H,18,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOZDJHBTODXMIC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)NC(=O)C2=NN=C(C=C2)N3C=CN=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-cyanophenyl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,2-dimethyl-N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butanamide](/img/structure/B2564131.png)
![N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide hydrochloride](/img/structure/B2564133.png)
![4-Methylbicyclo[2.2.2]octane-1-carbaldehyde](/img/structure/B2564134.png)
![2-(2-methoxyphenyl)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)acetamide](/img/structure/B2564137.png)
![(E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(4-ethylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride](/img/structure/B2564142.png)
![(3-Amino-4,5-dichlorophenyl)-[4-[(dimethylamino)methyl]piperidin-1-yl]methanone;dihydrochloride](/img/structure/B2564143.png)
![methyl 2-({2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]propanoyl}amino)benzenecarboxylate](/img/structure/B2564144.png)
![8-Methoxy-3-[4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl]chromen-2-one](/img/structure/B2564146.png)
![N-(3-isopropylphenyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-3,5,6,7,8,9-hexahydropyrimido[1,6-a]azepin-2(1H)-yl]acetamide](/img/structure/B2564147.png)
